Cas no 16671-38-8 (2(1H)-Azulenone, octahydro-, cis-)
16671-38-8 structure
Product Name:2(1H)-Azulenone, octahydro-, cis-
CAS No:16671-38-8
MF:C10H16O
MW:152.233443260193
CID:1351811
PubChem ID:71353730
Update Time:2025-04-20
2(1H)-Azulenone, octahydro-, cis- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Azulenone, octahydro-, cis-
- (3aR,8aS)-3,3a,4,5,6,7,8,8a-octahydro-1H-azulen-2-one
- DTXSID70778446
- (3aR,8aS)-Octahydroazulen-2(1H)-one
- 16671-38-8
-
- Inchi: 1S/C10H16O/c11-10-6-8-4-2-1-3-5-9(8)7-10/h8-9H,1-7H2/t8-,9+
- InChI Key: JUCWGQDAFCFNEP-DTORHVGOSA-N
- SMILES: O=C1C[C@@H]2CCCCC[C@@H]2C1
Computed Properties
- Exact Mass: 152.12018
- Monoisotopic Mass: 152.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2(1H)-Azulenone, octahydro-, cis- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
16671-38-8 (2(1H)-Azulenone, octahydro-, cis-) Related Products
- 7492-38-8(2-Methyloctan-4-one)
- 137-03-1(2-Heptylcyclopentanone)
- 4819-67-4(2-Pentylcyclopentanone)
- 6004-60-0(1-cyclopentylethan-1-one)
- 1120-72-5(2-methylcyclopentan-1-one)
- 123-18-2(2,6,8-Trimethyl-4-nonanone)
- 4884-24-6(2-Cyclopentylcyclopentanone)
- 1757-42-2(3-methylcyclopentan-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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